2-Methyl-3-(methylamino)propanoic acid hydrochloride

• IUPAC Name: 2-methyl-3-(methylamino)propanoic acid;hydrochloride
• InChI: InChI=1S/C5H11NO2.ClH/c1-4(3-6-2)5(7)8;/h4,6H,3H2,1-2H3,(H,7,8);1H
• InChI Key: IPIBIKOBRJHXRC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC)C(=O)O.Cl
• Molecular Formula: C5H12ClNO2
• Molecular Weight: 153.61 g/mol
• CAS RN: 1240529-48-9

Description

2-Methyl-3-(methylamino)propanoic acid hydrochloride, also known as MAPA HCl, is a chemical compound. It has the empirical formula C5H12ClNO2 and a molecular weight of 153.61. It appears as a white crystalline solid.

Molecular Structure Analysis

The SMILES string for this compound is Cl.CNCC©C(O)=O. The InChI key is IPIBIKOBRJHXRC-UHFFFAOYSA-N. Unfortunately, detailed molecular structure analysis is not available in the sources retrieved.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More detailed physical and chemical properties are not available in the sources retrieved.

Scientific Research Applications

Polymorphism and Pharmaceutical Applications

Vibrational Spectroscopy in Drug Polymorphism

A study by Taddei, Torreggiani, and Fini (2002) explored the polymorphism of a tetralin derivative (CHF-1035), closely related to 2-Methyl-3-(methylamino)propanoic acid hydrochloride, using vibrational spectroscopy. The research aimed at understanding the drug's polymorphic forms, which is crucial for pharmaceutical applications, particularly in optimizing drug formulation and ensuring consistency in drug delivery and absorption (Taddei, Torreggiani, & Fini, 2002).

Chemical Synthesis and Derivatization

Derivatization of Cathinones

Nycz, Paździorek, Małecki, and Szala (2016) identified novel hydrochloride salts of cathinones and presented their properties through various spectroscopic studies, including derivatives closely related to this compound. This research contributes to the field by providing insights into the synthesis and identification of novel compounds with potential applications in medicinal chemistry and forensic science (Nycz, Paździorek, Małecki, & Szala, 2016).

Fluorescence and Biochemical Applications

Fluorescence Derivatisation of Amino Acids

Frade, Barros, Moura, and Gonçalves (2007) explored the coupling of 3-(Naphthalen-1-ylamino)propanoic acid with amino acids to assess its use as a fluorescent derivatising agent. The derivatives exhibited strong fluorescence, suggesting potential applications in biochemical assays and biological research for labeling and detecting amino acids and proteins (Frade, Barros, Moura, & Gonçalves, 2007).

Intermediate for Pharmaceutical Synthesis

Synthesis of Lercanidipine Hydrochloride

Research by Li Guo-ping (2005) on the synthesis of Lercanidipine Hydrochloride illustrates the use of intermediates similar to this compound in pharmaceutical manufacturing. The study provides a methodological approach to synthesizing a calcium channel blocker used in treating hypertension, demonstrating the chemical's role in creating therapeutically valuable compounds (Li Guo-ping, 2005).

Safety and Hazards

The compound is classified as Eye Damage 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), with the signal word "Danger". The hazard statement is H318, which means it causes serious eye damage. The precautionary statements are P280 (wear protective gloves/protective clothing/eye protection/face protection) and P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing). It is recommended to wear appropriate personal protective equipment such as lab gloves, goggles, and lab coats during handling and use.